2-(2-acetylphenyl)isonicotinonitrile

• IUPAC Name: 2-(2-acetylphenyl)pyridine-4-carbonitrile
• InChI: InChI=1S/C14H10N2O/c1-10(17)12-4-2-3-5-13(12)14-8-11(9-15)6-7-16-14/h2-8H,1H3
• InChI Key: RZUNOKFGNPSCTN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1C2=NC=CC(=C2)C#N
• Molecular Formula: C14H10N2O
• Molecular Weight: 222.24 g/mol

Description

2-(2-Acetylphenyl)isonicotinonitrile is a heterocyclic organic compound featuring an isonicotinonitrile core substituted with a 2-acetylphenyl group. Its molecular structure combines aromaticity (from the phenyl and pyridine rings) with polar functional groups (nitrile and acetyl), suggesting moderate solubility in polar solvents and possible utility in medicinal chemistry as a kinase inhibitor or enzyme modulator.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Key Substituents	Molecular Weight (g/mol)	Hypothesized Activity
2-(2-Acetylphenyl)isonicotinonitrile	2-Acetylphenyl	~265.3	Kinase inhibition (predicted)
2-(((1S,3R)-3-(6H-pyrrolo...)methylamino)isonicotinonitrile	Cyclopentyl-pyrrolotriazolopyrazine	~450.5	Potent ALK/ROS1 inhibition (patented)
N-((1S,3R,4S)-3-ethyl-4-(6H-pyrrolo...)cyclopentyl)-2-methylpropane-2-sulfonamide	Ethyl-cyclopentyl, sulfonamide	~480.6	Enhanced solubility, kinase selectivity
N-((1S,3R,4S)-3-ethyl-4-(6H-pyrrolo...)cyclopentyl)-2-(1H-triazol-1-yl)ethanesulfonamide	Triazole-ethanesulfonamide	~502.6	Improved metabolic stability

Key Observations

Substituent Impact on Target Binding The acetylphenyl group in 2-(2-acetylphenyl)isonicotinonitrile may engage in hydrophobic interactions or hydrogen bonding with kinase ATP-binding pockets. However, analogs with bulkier substituents (e.g., pyrrolotriazolopyrazine in ) exhibit higher potency due to enhanced π-π stacking and van der Waals interactions. Sulfonamide and triazole groups in analogs improve solubility and metabolic stability compared to the acetylphenyl derivative, which may have higher lipophilicity .

Sulfonamide-containing derivatives (e.g., ~480.6 g/mol compound) likely exhibit improved aqueous solubility, critical for oral bioavailability .

Selectivity and Toxicity

• The acetylphenyl derivative’s simpler structure may reduce off-target effects compared to complex analogs with fused heterocycles. However, the latter’s specificity for ALK/ROS1 kinases is well-documented in patent claims .